Cas no 7343-07-9 ([1,1'-Biphenyl]-2,2'-dicarboxylic acid, 5,5',6,6'-tetramethyl-)

[1,1'-Biphenyl]-2,2'-dicarboxylic acid, 5,5',6,6'-tetramethyl- structure
7343-07-9 structure
Product Name:[1,1'-Biphenyl]-2,2'-dicarboxylic acid, 5,5',6,6'-tetramethyl-
CAS No:7343-07-9
MF:C18H18O4
MW:298.333125591278
CID:542481
PubChem ID:12546775
Update Time:2025-04-19

[1,1'-Biphenyl]-2,2'-dicarboxylic acid, 5,5',6,6'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,2'-dicarboxylic acid, 5,5',6,6'-tetramethyl-
    • 5,5',6,6'-Tetramethyl[1,1'-biphenyl]-2,2'-dicarboxylic acid
    • 7343-07-9
    • DTXSID40502093
    • Inchi: 1S/C18H18O4/c1-9-5-7-13(17(19)20)15(11(9)3)16-12(4)10(2)6-8-14(16)18(21)22/h5-8H,1-4H3,(H,19,20)(H,21,22)
    • InChI Key: WMQMAPHIDBKMDL-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=C(C)C(C)=C1C1C(C(=O)O)=CC=C(C)C=1C)=O

Computed Properties

  • Exact Mass: 298.12054
  • Monoisotopic Mass: 298.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6

[1,1'-Biphenyl]-2,2'-dicarboxylic acid, 5,5',6,6'-tetramethyl- Related Literature

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